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Compound of Interest

Compound Name: 4-Bromo-3-nitroanisole

Cat. No.: B1265812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-nitroanisole, a key
chemical intermediate. It covers its physicochemical properties, synthesis, applications in
research and development, spectroscopic profile, and safety information.

Physicochemical Properties

4-Bromo-3-nitroanisole is a substituted aromatic compound with the CAS number 5344-78-5.
[1][2] It presents as a yellow to orange crystalline solid at room temperature.[1] This compound
is sparingly soluble in water but shows good solubility in common organic solvents such as
ethanol, acetone, and dimethylformamide.[1]

Table 1: Physicochemical Data of 4-Bromo-3-nitroanisole
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Property Value Source(s)
CAS Number 5344-78-5 [1][2]
Molecular Formula C7HeBrNOs [1][2]
Molecular Weight 232.03 g/mol [11[2]
Yellow to orange crystalline
Appearance _ [1]
powder/solid
Melting Point 29-34 °C [3]
Boiling Point 153-154 °C at 13 mmHg [4]
Density 1.64 g/cm3
Sparingly soluble in water;
Solubility Soluble in ethanol, acetone, [1]
dimethylformamide
INChl=1S/C7H6BrNO3/c1-12-
InChl 5-2-3-6(8)7(4-5)9(10)11/h2- [2]
4H,1H3
KCOBIBRGPCFIGF-
InChlKey [2]
UHFFFAOYSA-N
COC1=CC(=C(C=C1)Br)--
SMILES [4]
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Synthesis and Reaction Mechanisms

The primary industrial synthesis of 4-Bromo-3-nitroanisole involves the electrophilic nitration
of 4-bromoanisole.[1] This reaction is typically carried out using a nitrating mixture of
concentrated nitric acid and sulfuric acid under carefully controlled temperature conditions to
ensure the desired regioselectivity.[1] The methoxy group is an ortho-, para-director and
activating, while the bromine atom is also an ortho-, para-director but deactivating. The nitration
occurs primarily at the position ortho to the methoxy group and meta to the bromine atom.

An alternative synthetic route involves the bromination of 3-nitroanisole.[5]
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General Experimental Protocol for Nitration of 4-
Bromoanisole

The following is a general procedure and should be adapted and optimized for specific
laboratory conditions.

Materials:

4-Bromoanisole

e Concentrated Nitric Acid (HNO3)

e Concentrated Sulfuric Acid (H2S0Oa4)

e Ice

e Dichloromethane (or other suitable organic solvent)
o Saturated Sodium Bicarbonate solution

e Brine

¢ Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Procedure:

In a flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric
acid in an ice bath.

o Slowly add concentrated nitric acid to the sulfuric acid while maintaining a low temperature
(typically 0-5 °C) to form the nitrating mixture.

 In a separate flask, dissolve 4-bromoanisole in a minimal amount of a suitable solvent or use
it neat.

» Slowly add the 4-bromoanisole to the cold nitrating mixture dropwise, ensuring the
temperature does not rise significantly.
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After the addition is complete, allow the reaction to stir at a controlled temperature for a
specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, pour the reaction mixture slowly over crushed ice to quench
the reaction.

Extract the product with a suitable organic solvent (e.g., dichloromethane) multiple times.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO0a), filter, and concentrate
under reduced pressure to obtain the crude product.

The crude 4-Bromo-3-nitroanisole can be purified by recrystallization or column
chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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